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Compound of Interest

Compound Name: ER-464195-01

CAS No.: 859218-37-4

Cat. No.: B15279959

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel investigational drug ER-464195-01
with a conventional therapeutic, sulfasalazine, in the context of inflammatory bowel disease

(IBD) research. The information presented is based on preclinical findings from a key study,

offering a detailed look at the experimental methodology and comparative performance data.

Comparative Efficacy of ER-464195-01 and
Sulfasalazine in a Murine Model of Colitis
A study by Ohkuro et al. (2018) in Nature Communications evaluated the therapeutic potential

of ER-464195-01 in a dextran sodium sulfate (DSS)-induced colitis mouse model, a well-

established model that mimics aspects of human ulcerative colitis. The study included a direct

comparison with sulfasalazine, a commonly used anti-inflammatory drug for IBD. The findings

indicated that ER-464195-01 demonstrated a comparable or superior therapeutic effect to

sulfasalazine at a significantly lower dose.

Table 1: Comparison of Therapeutic Efficacy in DSS-Induced Colitis in Mice
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Parameter DSS Control
ER-464195-01 (5
mg/kg)

Sulfasalazine (500
mg/kg)

Body Weight Change

(%)
~ -10% Ameliorated loss Ameliorated loss

Disease Activity Index

(DAI)
Significantly elevated Significantly reduced Significantly reduced

Colon Length
Significantly

shortened

Significantly

preserved

Significantly

preserved

Note: The data presented are approximations derived from the graphical representations in the

cited publication. For precise quantitative values and statistical analysis, please refer to the

original research article and its supplementary materials.

Mechanism of Action: A Novel Approach to
Inflammation
ER-464195-01 operates through a distinct mechanism of action compared to traditional IBD

therapies. It is a small molecule inhibitor of the interaction between Calreticulin (CRT) and

integrin α subunits (ITGAs). This interaction is crucial for the activation of integrins, which

mediate the adhesion and infiltration of leukocytes (immune cells) into inflamed intestinal

tissue. By disrupting the CRT-ITGA binding, ER-464195-01 effectively suppresses the

inflammatory cascade.

In contrast, sulfasalazine is a member of the aminosalicylate class of drugs. Its primary

mechanism is thought to involve the inhibition of cyclooxygenase and lipoxygenase pathways,

leading to a reduction in the production of pro-inflammatory prostaglandins and leukotrienes.

Experimental Protocols
The comparative data was generated using a standardized DSS-induced colitis model in mice.

Induction of Colitis:

Animal Model: C57BL/6 mice are commonly used for this model.
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Inducing Agent: Dextran sodium sulfate (DSS), a synthetic sulfated polysaccharide, is

administered in the drinking water at a concentration of 2-5% (w/v) for a period of 5-7 days.

Pathophysiology: DSS is toxic to the colonic epithelium, leading to a breakdown of the

mucosal barrier and subsequent inflammation that mimics human ulcerative colitis.

Treatment Administration:

ER-464195-01: Administered orally (p.o.) once daily (q.d.) for the duration of the study,

typically starting concurrently with or shortly after DSS administration.

Sulfasalazine: Administered orally as a positive control.

Assessment of Disease Severity:

Body Weight: Monitored daily as an indicator of general health and disease progression.

Weight loss is a hallmark of colitis severity.

Disease Activity Index (DAI): A composite score calculated based on body weight loss, stool

consistency, and the presence of blood in the stool. This provides a standardized measure of

disease severity.

Colon Length: At the end of the study, mice are euthanized, and the length of the colon is

measured. Inflammation leads to a characteristic shortening of the colon.

Histological Analysis: Colon tissue is collected, fixed, and stained (e.g., with hematoxylin and

eosin) to assess the degree of inflammation, tissue damage, and immune cell infiltration at a

microscopic level.

Visualizing the Mechanism of Action
The following diagrams illustrate the signaling pathway targeted by ER-464195-01 and a typical

experimental workflow for its evaluation.
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Caption: Mechanism of ER-464195-01 action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15279959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

